Cas no 22418-77-5 (2-Butenoic acid, 4-oxo-)

2-Butenoic acid, 4-oxo- structure
2-Butenoic acid, 4-oxo- structure
Product Name:2-Butenoic acid, 4-oxo-
CAS No:22418-77-5
MF:C4H4O3
MW:100.072761535645
CID:238733
PubChem ID:74088
Update Time:2025-04-19

2-Butenoic acid, 4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 4-oxo-
    • DTXSID001023308
    • 22418-77-5
    • beta-formylacrylic acid
    • 4-Oxo-2-butenoic acid
    • Inchi: 1S/C4H4O3/c5-3-1-2-4(6)7/h1-3H,(H,6,7)
    • InChI Key: ZOIRMVZWDRLJPI-UHFFFAOYSA-N
    • SMILES: OC(C=CC=O)=O

Computed Properties

  • Exact Mass: 100.01602
  • Monoisotopic Mass: 100.016043985g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: -0.5
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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